Cas no 941951-19-5 (4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 941951-19-5
• MF: C₂₀H₁₈ClN₃O₆S
• MW: 463.891422748566
• CID: 5501430
• PubChem ID: 18586070
• Update Time: 2025-06-28

4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-((4-chlorophenyl)sulfonyl)-N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)butanamide
• 4-(4-chlorophenyl)sulfonyl-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 941951-19-5
• F2815-1094
• VU0500781-1
• AKOS024469504
• 4-(4-chlorobenzenesulfonyl)-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C20H18ClN3O6S/c21-14-4-6-15(7-5-14)31(26,27)11-1-2-18(25)22-20-24-23-19(30-20)13-3-8-16-17(12-13)29-10-9-28-16/h3-8,12H,1-2,9-11H2,(H,22,24,25)
• InChI Key： HONZDQYCLGZBBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1=NN=C(C2C=CC3=C(C=2)OCCO3)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 463.0604842g/mol
• Monoisotopic Mass: 463.0604842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide

4-(4-Chlorobenzenesulfonyl)-N-5-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-1,3,4-Oxadiazol-2-Ylbutanamide: A Comprehensive Overview

The compound 4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylbutanamide, identified by the CAS number 941951-19-5, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound's name is derived from its key functional groups: the benzenesulfonyl moiety, the oxadiazole ring system, and the benzodioxin fragment. These elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. The presence of a sulfonamide group in this molecule enhances its bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the oxadiazole ring system is known for its ability to act as a bioisostere of carboxylic acids, which can improve drug potency and selectivity. The integration of these functional groups within a single molecule creates a versatile platform for exploring novel pharmacological effects.

The benzodioxin fragment in this compound adds another layer of complexity to its structure. Benzodioxins are known for their ability to modulate receptor activity and influence cellular signaling pathways. Recent research has demonstrated that compounds containing benzodioxin moieties can exhibit anti-inflammatory and antioxidant properties. In the case of CAS 941951-19-5, this fragment may play a critical role in enhancing the molecule's ability to interact with target proteins or enzymes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques ensures high yields and purity levels. Researchers have also explored various methods to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have made it possible to scale up production while maintaining quality control.

The biological evaluation of CAS 941951-19-5 has revealed intriguing results. In vitro studies have shown that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, it demonstrates significant inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary animal studies suggest that this compound may possess anti-cancer properties by targeting specific oncogenic pathways.

The structural flexibility of CAS 941951-19-5 allows for extensive modifications to tailor its pharmacokinetic properties. By altering substituents on the benzodioxin or oxadiazole rings, researchers can fine-tune parameters such as solubility, absorption rate, and metabolic stability. These modifications are crucial for developing drugs with optimal therapeutic profiles.

In conclusion, 4-(4-chlorobenzenesulfonyl)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ybutanamide (CAS 941951